Cas no 63992-61-0 (1,3-Benzenediol,4,6-dichloro-5-methyl-)

• Product Name: 1,3-Benzenediol,4,6-dichloro-5-methyl-
• CAS No: 63992-61-0
• Molecular Formula: C₇H₆O₂Cl₂
• Molecular Weight: 193.02734
• CID: 513469
• PubChem ID: 116142

1,3-Benzenediol,4,6-dichloro-5-methyl- Properties

Names and Identifiers

• 1,3-Benzenediol,4,6-dichloro-5-methyl-
• 4,6-Dichloro-5-methyl-1,3-benzenediol
• 4,6-dichloro-5-methylbenzene-1,3-diol
• 4,6-Dichloro-1,3-dihydroxy-5-methylbenzene
• QR CQ DG FG E1 [WLN]
• DTXSID40213970
• 4,6-Dichloro-5-methylresorcinol
• Resorcinol, 4,6-dichloro-5-methyl-
• CHEBI:217339
• 2,6-dichloro-3,5-dihydroxytoluene
• 63992-61-0
• BRN 2557128
• Dichloroorcinol

• InChIKey： IVNCPSRGNXBTPP-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6Cl2O2/c1-3-6(8)4(10)2-5(11)7(3)9/h2,10-11H,1H3
• SMILES： CC1=C(C(=CC(=C1Cl)O)O)Cl

Computed Properties

• Exact Mass: 191.97458
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 191.974
• Heavy Atom Count: 11
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• Refractive Index: 1.623
• Boiling Point: 294.4°C at 760 mmHg
• Flash Point: 131.8°C
• Density: 1.526

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dichlorobenzenes